1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one

• IUPAC Name: 1-(1H-benzimidazol-2-yl)-6,6-dimethyl-5,7-dihydroindazol-4-one
• InChI: InChI=1S/C16H16N4O/c1-16(2)7-13-10(14(21)8-16)9-17-20(13)15-18-11-5-3-4-6-12(11)19-15/h3-6,9H,7-8H2,1-2H3,(H,18,19)
• InChI Key: SAJOAGWJRBYQHA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=NN2C3=NC4=CC=CC=C4N3)C(=O)C1)C
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one, also known as BI-78D3, is a small molecule inhibitor that has been extensively studied in recent years for its potential therapeutic applications. BI-78D3 has been found to have a wide range of biological activities, including the inhibition of protein kinases, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one involves the inhibition of specific protein kinases, including AKT, PDK1, and SGK3. These kinases are involved in the regulation of cell survival and proliferation, and their inhibition by 1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one leads to the suppression of cancer cell growth.
Biochemical and Physiological Effects
1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one has been found to have a number of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. In addition, 1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one has also been found to have anti-inflammatory properties, which may be beneficial in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one is its specificity for certain protein kinases, which makes it a valuable tool for studying the role of these kinases in various biological processes. However, one of the limitations of 1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one is its relatively low potency, which may limit its effectiveness in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one, including the development of more potent analogs of the compound, the investigation of its potential use in combination with other drugs, and the exploration of its therapeutic potential in a variety of diseases beyond cancer. In addition, further research is needed to fully understand the mechanisms of action of 1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one and to identify potential biomarkers that could be used to predict response to treatment.

Synthesis Methods

The synthesis of 1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one involves a multi-step process that includes the reaction of 2-aminobenzimidazole with 2,4-dichloro-5-nitropyrimidine, followed by the reduction of the nitro group to an amino group. The resulting intermediate is then reacted with 2,3-dimethylindanone to yield the final product.

Scientific Research Applications

1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to inhibit the growth of cancer cells by targeting specific protein kinases that are involved in cell proliferation and survival. In addition, 1-(1H-benzimidazol-2-yl)-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and diabetes.